Cas no 90272-82-5 (4-Chloro-5-methylquinazoline)

4-Chloro-5-methylquinazoline structure
4-Chloro-5-methylquinazoline structure
Product Name:4-Chloro-5-methylquinazoline
CAS No:90272-82-5
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD09998953
CID:1011951
PubChem ID:13495576
Update Time:2025-04-20

4-Chloro-5-methylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-methylquinazoline
    • 4-Chlor-5-methyl-chinazolin
    • 4-chloro-5-methyl-quinazoline
    • Quinazoline,4-chloro-5-methyl
    • EN300-67938
    • AKOS012384975
    • 4-chloro-5-methylquinazolone
    • SCHEMBL1014181
    • DTXSID20542199
    • WKUGOPBOTIQGGR-UHFFFAOYSA-N
    • 90272-82-5
    • AS-41801
    • CS-0257803
    • Z1082217448
    • MFCD09998953
    • DB-106750
    • MDL： MFCD09998953
    • Inchi： 1S/C9H7ClN2/c1-6-3-2-4-7-8(6)9(10)12-5-11-7/h2-5H,1H3
    • InChI Key： WKUGOPBOTIQGGR-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(C=CC=C2C)=NC=N1

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.59160

4-Chloro-5-methylquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-methylquinazoline Pricemore >>

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